2-oxo-N-(4-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 2-oxo-N-[4-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H18N4O4S/c21-13(18-8-11-3-2-6-24-11)7-10-9-25-16(19-10)20-15(23)12-4-1-5-17-14(12)22/h1,4-5,9,11H,2-3,6-8H2,(H,17,22)(H,18,21)(H,19,20,23)
• InChI Key: LTCLUKBPOWZTIP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CC2=CSC(=N2)NC(=O)C3=CC=CNC3=O
• Molecular Formula: C16H18N4O4S
• Molecular Weight: 362.4 g/mol

Description

2-oxo-N-(4-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H18N4O4S and its molecular weight is 362.4. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis of Analog Compounds

Research in the area often explores the design and synthesis of novel compounds with potential therapeutic applications. For instance, studies on the synthesis of analogs, such as 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones, have shown promising antibacterial activity, indicating the relevance of thiazolyl compounds in developing new antimicrobial agents (Palkar et al., 2017). These efforts highlight the ongoing interest in thiazole derivatives for their biological activities and potential therapeutic uses.

Antimicrobial Analysis and Biological Activity

Further studies extend into antimicrobial analysis and biological activity assessments of synthesized compounds. The synthesis of chromone-pyrimidine coupled derivatives, for example, has been reported with detailed antimicrobial analysis, enzyme assays, and toxicity studies (Tiwari et al., 2018). Such research underscores the multifaceted approach in evaluating the efficacy and safety of novel compounds, laying the groundwork for potential pharmaceutical applications.

Unusual Coupling Reactions and Novel Syntheses

Innovative synthetic methods, including microwave-assisted synthesis and unusual coupling reactions, are pivotal in the creation of novel compounds with potential scientific and therapeutic applications. Studies demonstrate the synthesis of new heterocyclic systems, like pyrido[3,2-f][1,4]thiazepines, through microwave-assisted techniques, which offer advantages in yield and reaction time over traditional methods (Faty et al., 2011). These advancements in synthetic chemistry facilitate the exploration of complex molecules for various research applications.